Cas no 88888-93-1 (1,2,3-Benzothiadiazole, 4-(trifluoromethyl)-)

• Product Name: 1,2,3-Benzothiadiazole, 4-(trifluoromethyl)-
• CAS No: 88888-93-1
• MF: C₇H₃F₃N₂S
• MW: 204.172330141068
• CID: 620145
• PubChem ID: 13248534
• Update Time: 2025-04-19

1,2,3-Benzothiadiazole, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)-1,2,3-benzothiadiazole
• JOMJDVRTEMBRPE-UHFFFAOYSA-N
• DTXSID90531858
• SCHEMBL10628456
• 88888-93-1

• Inchi： 1S/C7H3F3N2S/c8-7(9,10)4-2-1-3-5-6(4)11-12-13-5/h1-3H
• InChI Key： JOMJDVRTEMBRPE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C(F)(F)F)C=2N=N1

Computed Properties

• Exact Mass: 203.99690376g/mol
• Monoisotopic Mass: 203.99690376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles